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Compound of Interest

Compound Name: Boc-2-methyl-D-phenylalanine

Cat. No.: B558736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of peptide-based therapeutics and drug discovery, the use of non-natural

amino acids is a critical strategy for enhancing stability, modulating bioactivity, and optimizing

pharmacokinetic profiles. Among these, methylated derivatives of phenylalanine offer unique

advantages. This technical guide provides an in-depth overview of Boc-2-methyl-D-
phenylalanine, addressing the crucial distinction between methylation on the phenyl ring and

the alpha-carbon. This document serves as a comprehensive resource, detailing the chemical

properties, synthesis, and applications of both N-Boc-2-methyl-D-phenylalanine and N-Boc-

α-methyl-D-phenylalanine.

Core Concepts: Distinguishing Between Ring and
Alpha-Carbon Methylation
The nomenclature "Boc-2-methyl-D-phenylalanine" can be ambiguous. It is essential to

differentiate between two distinct isomers, each with its own set of properties and applications:

N-Boc-2-methyl-D-phenylalanine (Boc-D-Phe(2-Me)-OH): In this isomer, the methyl group

is attached to the second position of the phenyl ring. This modification introduces steric

hindrance that can influence peptide conformation and resistance to enzymatic degradation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b558736?utm_src=pdf-interest
https://www.benchchem.com/product/b558736?utm_src=pdf-body
https://www.benchchem.com/product/b558736?utm_src=pdf-body
https://www.benchchem.com/product/b558736?utm_src=pdf-body
https://www.benchchem.com/product/b558736?utm_src=pdf-body
https://www.benchchem.com/product/b558736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Boc-α-methyl-D-phenylalanine (Boc-α-Me-D-Phe-OH): Here, the methyl group is attached

to the alpha-carbon of the amino acid backbone. This substitution significantly restricts the

conformational freedom of the peptide chain, which can be advantageous in designing

peptides with specific secondary structures.

Physicochemical and Analytical Data
A clear understanding of the physicochemical properties of these compounds is paramount for

their effective application in research and development. The following tables summarize key

data for both isomers.

Property
N-Boc-2-methyl-D-
phenylalanine (Boc-D-
Phe(2-Me)-OH)

N-Boc-α-methyl-D-
phenylalanine (Boc-α-Me-
D-Phe-OH)

CAS Number 80102-29-0 53940-88-8

Molecular Formula C₁₅H₂₁NO₄ C₁₅H₂₁NO₄

Molecular Weight 279.33 g/mol 279.33 g/mol

Appearance - White powder

Optical Rotation - [α]D²⁵ = -17 ± 2º (c=1 in EtOH)

Storage Conditions - 0-8 °C

Data not available for all properties.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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